1-((4-(Tert-butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene

• IUPAC Name: N-[(Z)-2-(4-tert-butylphenyl)sulfonyl-2-nitroethenyl]-3-(1,1,2,2-tetrafluoroethoxy)aniline
• InChI: InChI=1S/C20H20F4N2O5S/c1-19(2,3)13-7-9-16(10-8-13)32(29,30)17(26(27)28)12-25-14-5-4-6-15(11-14)31-20(23,24)18(21)22/h4-12,18,25H,1-3H3/b17-12-
• InChI Key: XTBYPFIIWKAIMM-ATVHPVEESA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)C(=CNC2=CC(=CC=C2)OC(C(F)F)(F)F)[N+](=O)[O-]
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)/C(=C\NC2=CC(=CC=C2)OC(C(F)F)(F)F)/[N+](=O)[O-]
• Molecular Formula: C20H20F4N2O5S
• Molecular Weight: 476.4 g/mol

Description

1-((4-(Tert-butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene is a useful research compound. Its molecular formula is C20H20F4N2O5S and its molecular weight is 476.44. The purity is usually 95%.
BenchChem offers high-quality 1-((4-(Tert-butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-(Tert-butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Research on 1-((4-(Tert-butyl)phenyl)sulfonyl)-1-nitro-2-((3-(1,1,2,2-tetrafluoroethoxy)phenyl)amino)ethene and related compounds has led to the development of various novel molecules and materials with potential applications in scientific research. For instance, the synthesis of six- to nine-membered ring oximinoorthodithiolactones through the cyclization of nitroketene S,S-acetals showcases the utility of related chemical structures in generating cyclic orthothioesters with potential applications in material science and organic synthesis (Coustard, 2001).

Novel Amino Acids and Peptide Synthesis

The development of new non-natural amino acids, such as N-ethyl-α,β-dehydroamino acid methyl esters, from serine, threonine, and phenylserine derivatives, highlights the relevance of these compounds in peptide synthesis and drug discovery. These amino acids incorporate both an N-ethyl and an α,β-dehydro moiety, expanding the toolkit available for peptide and protein engineering (Monteiro, Kołomańska, & Suárez, 2010).

Advancements in Organic Synthesis

The stereoselective intramolecular alpha-arylation of self-stabilized non-racemic enolates for the synthesis of alpha-quaternary alpha-amino acid derivatives demonstrates the intricate chemistry possible with these compounds. Such reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and natural products (Lupi et al., 2009).

Fluorinated Compounds for Material Science

The synthesis and reactivity of fluorinated dienophiles, such as 1-(N,N-diethylcarbamoyloxy-2-fluoro-2-(phenylsulfonyl)-ethene, in producing fluorinated [4+2] cycloadducts indicate the potential of these compounds in developing new materials with unique properties. Such fluorinated compounds are of interest in areas ranging from pharmaceuticals to advanced materials (Crowley, Percy, & Stansfield, 1996).